Cas no 116762-16-4 (1-(2,5-Dimethylphenyl)-2-butanol)

• Product Name: 1-(2,5-Dimethylphenyl)-2-butanol
• CAS No: 116762-16-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD14676822
• CID: 5230841
• Update Time: 2026-03-07

1-(2,5-Dimethylphenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethylphenyl)-2-butanol
• 1-(2,5-dimethylphenyl)butan-2-ol
• SB84946

• MDL： MFCD14676822
• Inchi： 1S/C12H18O/c1-4-12(13)8-11-7-9(2)5-6-10(11)3/h5-7,12-13H,4,8H2,1-3H3
• InChI Key： ZIJRUMXIXDAINH-UHFFFAOYSA-N
• SMILES： OC(CC)CC1C=C(C)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Additional information on 1-(2,5-Dimethylphenyl)-2-butanol

Professional Introduction to 1-(2,5-Dimethylphenyl)-2-butanol (CAS No. 116762-16-4)

1-(2,5-Dimethylphenyl)-2-butanol, with the chemical formula C₁₀H₁₄O, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules. This introduction delves into the compound's chemical characteristics, potential applications, and recent advancements in its utilization within the pharmaceutical industry.

The molecular structure of 1-(2,5-Dimethylphenyl)-2-butanol consists of a butanol moiety attached to a 2,5-dimethylbenzene ring. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. The presence of two methyl groups on the benzene ring enhances its stability and reactivity, which are crucial factors in drug design and development.

In recent years, 1-(2,5-Dimethylphenyl)-2-butanol has garnered attention for its role in the synthesis of novel pharmaceutical agents. Its aromatic ring system provides a scaffold for constructing complex molecules with potential therapeutic benefits. For instance, derivatives of this compound have been explored as candidates for treating neurological disorders due to their ability to interact with specific biological targets.

One of the most compelling aspects of 1-(2,5-Dimethylphenyl)-2-butanol is its utility in developing central nervous system (CNS) drugs. The dimethylphenyl group enhances blood-brain barrier penetration, a critical factor for effective CNS drug delivery. Researchers have leveraged this property to create innovative compounds that exhibit improved pharmacokinetic profiles compared to traditional CNS medications.

The pharmaceutical industry has also investigated 1-(2,5-Dimethylphenyl)-2-butanol as a precursor for anti-inflammatory agents. Studies have demonstrated that certain derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase-2 (COX-2). This mechanism aligns with the development of next-generation nonsteroidal anti-inflammatory drugs (NSAIDs) that offer enhanced efficacy and reduced side effects.

In addition to its pharmaceutical applications, 1-(2,5-Dimethylphenyl)-2-butanol has found utility in agrochemical research. Its structural features make it a suitable candidate for synthesizing novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices worldwide.

The synthesis of 1-(2,5-Dimethylphenyl)-2-butanol involves multi-step organic reactions that highlight its importance as an intermediate. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers can access high-quality material for their studies. These advancements underscore the compound's significance in both academic and industrial research settings.

Efforts to understand the pharmacological properties of 1-(2,5-Dimethylphenyl)-2-butanol have led to exciting discoveries in drug discovery. Computational modeling and high-throughput screening techniques have been employed to identify promising derivatives with enhanced therapeutic potential. These approaches have accelerated the development of novel compounds that address unmet medical needs.

The environmental impact of utilizing 1-(2,5-Dimethylphenyl)-2-butanol in chemical processes has also been a focus of research. Sustainable synthetic routes have been explored to minimize waste generation and reduce energy consumption during production. Such initiatives are essential for ensuring that chemical manufacturing remains environmentally responsible and economically viable.

In conclusion, 1-(2,5-Dimethylphenyl)-2-butanol (CAS No. 116762-16-4) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic potential. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and innovation is undeniable.